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Compound of Interest

Compound Name: Raxatrigine

Cat. No.: B1684372

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic interactions between
raxatrigine (also known as vixotrigine), a voltage-gated sodium channel blocker, and
carbamazepine, a commonly used anticonvulsant and mood stabilizer. The data and protocols
presented are derived from clinical studies to support informed decisions in drug development
and clinical research.

Quantitative Analysis of Pharmacokinetic
Interactions

The co-administration of raxatrigine and carbamazepine results in a notable pharmacokinetic
interaction, primarily characterized by a reduction in raxatrigine exposure. This is attributed to
the known enzyme-inducing properties of carbamazepine. A summary of the key
pharmacokinetic parameter changes is presented in the table below.
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o Change upon Co-
Pharmacokinetic e . .
Analyte administration with  Reference
Parameter .
Carbamazepine

AUC (Area Under the

Raxatrigine 1 31.6% [1][2]
Curve)
Cmax (Maximum o

) Raxatrigine 1 26.3% [1][2]

Concentration)
AUC (Area Under the )

Carbamazepine <10% decrease [1][2]
Curve)
Cmax (Maximum )

Carbamazepine <10% decrease [1][2]

Concentration)

Table 1: Summary of Pharmacokinetic Changes upon Co-administration of Raxatrigine and
Carbamazepine.

Mechanism of Interaction: Metabolic Pathways

The observed pharmacokinetic interaction is primarily driven by the induction of drug-
metabolizing enzymes by carbamazepine. Carbamazepine is a potent inducer of cytochrome
P450 (CYP) enzymes, particularly CYP3A4, and uridine diphosphate-glucuronosyltransferases
(UGTs).[1][2] Raxatrigine is principally metabolized by UGT enzymes.[1][2][3] Consequently,
the induction of UGTs by carbamazepine leads to an accelerated metabolism of raxatrigine,
resulting in lower systemic exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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